Cas no 1935906-30-1 (3-Hydroxy-4-(trifluoroacetamido)butanoic acid)

• Product Name: 3-Hydroxy-4-(trifluoroacetamido)butanoic acid
• CAS No: 1935906-30-1
• MF: C₆H₈F₃NO₄
• MW: 215.127232551575
• CID: 5790818
• PubChem ID: 130957766
• Update Time: 2025-06-09

3-Hydroxy-4-(trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1935906-30-1
• 3-hydroxy-4-(trifluoroacetamido)butanoic acid
• EN300-6279855
• 3-Hydroxy-4-(trifluoroacetamido)butanoic acid

• Inchi： 1S/C6H8F3NO4/c7-6(8,9)5(14)10-2-3(11)1-4(12)13/h3,11H,1-2H2,(H,10,14)(H,12,13)
• InChI Key： PZOQTSNAIUODRP-UHFFFAOYSA-N
• SMILES： FC(C(NCC(CC(=O)O)O)=O)(F)F

Computed Properties

• Exact Mass: 215.04054222g/mol
• Monoisotopic Mass: 215.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 86.6Ų

Additional information on 3-Hydroxy-4-(trifluoroacetamido)butanoic acid

Introduction to 3-Hydroxy-4-(trifluoroacetamido)butanoic acid (CAS No. 1935906-30-1)

3-Hydroxy-4-(trifluoroacetamido)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1935906-30-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by the presence of both hydroxyl and trifluoroacetamide functional groups, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of these functional groups imparts a high degree of reactivity, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The hydroxyl group at the third carbon position and the trifluoroacetamide moiety at the fourth carbon position are key features that define the compound's behavior in both organic reactions and biological systems. The trifluoroacetamide group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. This makes 3-Hydroxy-4-(trifluoroacetamido)butanoic acid a promising candidate for further development in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and resistance to enzymatic degradation. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties, leading to improved pharmacokinetic profiles. The presence of three fluorine atoms in the trifluoroacetamide group of 3-Hydroxy-4-(trifluoroacetamido)butanoic acid aligns with this trend, making it an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of 3-Hydroxy-4-(trifluoroacetamido)butanoic acid is its potential role as a building block for more complex drug candidates. Researchers have been exploring its utility in synthesizing novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its applicability in developing small-molecule modulators of enzyme activity, which could have therapeutic implications in areas such as oncology and inflammatory diseases.

The compound's structural features also make it suitable for exploring novel synthetic methodologies. The combination of a hydroxyl group and an amide bond provides multiple sites for chemical modification, enabling chemists to tailor its properties for specific applications. This flexibility has led to several innovative synthetic strategies being reported in the literature, including catalytic asymmetric hydrogenation and cross-coupling reactions that leverage the reactivity of these functional groups.

Recent advancements in computational chemistry have further enhanced the understanding of 3-Hydroxy-4-(trifluoroacetamido)butanoic acid's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have been instrumental in predicting binding affinities and optimizing lead structures, thereby accelerating the drug discovery process. The integration of experimental data with computational predictions has validated many hypotheses regarding the compound's mechanism of action.

In clinical research, 3-Hydroxy-4-(trifluoroacetamido)butanoic acid has been investigated as a potential precursor for active pharmaceutical ingredients (APIs). Its structural motifs are reminiscent of several FDA-approved drugs, suggesting that derivatives of this compound could exhibit similar therapeutic effects. Preclinical studies have begun to explore its efficacy in models of metabolic disorders and neurodegenerative diseases, where modulation of enzyme activity is crucial.

The synthesis of 3-Hydroxy-4-(trifluoroacetamido)butanoic acid itself presents an interesting challenge due to the need for precise functional group control. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve yield and purity. These methods not only enhance efficiency but also minimize waste, aligning with green chemistry principles that are increasingly important in pharmaceutical manufacturing.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions, leading to more potent and selective drugs. The trifluoroacetamide group in 3-Hydroxy-4-(trifluoroacetamido)butanoic acid exemplifies this trend, as it has been shown to improve drug-like properties such as lipophilicity and solubility. These attributes are essential for ensuring that therapeutic agents can reach their targets effectively within biological systems.

Future directions for research on 3-Hydroxy-4-(trifluoroacetamido)butanoic acid include exploring its derivatives as probes for enzyme mechanisms and developing new synthetic routes that reduce reliance on hazardous reagents. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leveraging interdisciplinary expertise to maximize the therapeutic potential of this compound.

In summary, 3-Hydroxy-4-(trifluoroacetamido)butanoic acid (CAS No. 1935906-30-1) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications. Its unique combination of functional groups makes it a valuable intermediate for drug development, while recent research highlights its promise as a scaffold for novel therapeutics. As computational methods continue to evolve and synthetic techniques become more sustainable, the future looks bright for compounds like this one that bridge the gap between laboratory discovery and clinical reality.